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Compound of Interest

Compound Name: Anserine

Cat. No.: B1665513

Essential Safety and Handling Guide for Anserine

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Anserine in a laboratory setting. Adherence to these procedural steps is essential for ensuring
a safe research environment.

Anserine (B-alanyl-3-methylhistidine) is a naturally occurring dipeptide found in the skeletal
muscle and brain of various vertebrates.[1][2] It is utilized in research for its antioxidant,
buffering, and potential therapeutic properties.[1][2] While not classified as a highly hazardous
substance, proper handling and disposal are necessary to minimize any potential risks.

Hazard Identification

Anserine may cause skin, eye, and respiratory irritation.[3][4][5] It is important to avoid direct
contact and inhalation of the powder form. Long-term exposure effects are not well-
documented, and as a general precaution, exposure should be minimized.[3]

Personal Protective Equipment (PPE)

To ensure the safe handling of Anserine, the following personal protective equipment is
mandatory:
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PPE Category

Specific Recommendations

Eye/Face Protection

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) standards.[6] A face shield may be
necessary for operations with a higher risk of

splashing or dust generation.

Skin Protection

Wear protective gloves that have been
inspected prior to use.[6] Use impervious
clothing to prevent skin contact.[6] A lab coat is

required at all times.

Respiratory Protection

If handling in a way that generates dust or
aerosols, use a full-face respirator with an
appropriate filter.[6] All handling of powdered
Anserine should be performed in a well-

ventilated area or a fume hood.[3][4]

Hand Protection

Handle with gloves. Gloves must be inspected

prior to use. Wash and dry hands after handling.

[6]

Safe Handling and Storage

Handling:

Storage:

Use in a well-ventilated area.[3][4]

Avoid all personal contact, including inhalation of dust.[3]

Do not eat, drink, or smoke in the laboratory.[3]
Wash hands thoroughly with soap and water after handling.[3]

Minimize dust generation and accumulation.[4]
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» Store in a cool, dry, well-ventilated area away from incompatible substances.[4]
o Keep containers securely sealed when not in use.[3][4]

 Recommended storage temperature is -20°C.[4]

Emergency Procedures

First-Aid Measures:

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

you feel unwell.[4]

Immediately flush the skin with plenty of water
) for at least 15 minutes while removing
Skin Contact , . . o
contaminated clothing. Seek medical advice if

irritation occurs.[4]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ) i
lenses if present and easy to do. Continue
rinsing. If eye irritation persists, get medical

advice/attention.[3][4]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Seek medical attention.[4]

Accidental Release Measures: In the event of a spill, immediately clean it up to prevent further
exposure. For dry spills, use a dry clean-up procedure that avoids generating dust.[3] Collect
the residue and place it in a sealed container for disposal.[3] For wet spills, absorb the material
with an inert substance and place it in a suitable disposal container.[4] Ensure the area is well-
ventilated and wear appropriate PPE during the cleanup.[3]
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Disposal Plan

Dispose of Anserine waste and contaminated materials in accordance with local, state, and

federal regulations. Place waste in a sealed, labeled container.[3] Do not allow the material to

enter drains or waterways.

Quantitative Data

Physical and Chemical Properties of Anserine:

Property

Value

Molecular Formula

C10H16N40O3

Molecular Weight 240.26 g/mol [7]
Appearance Solid[7]
Melting Point 226 - 228 °C[7]

Solubility in Water

48 mg/mL[8]

pKa (imidazole ring) 7.04[1]

Toxicity Data:
Test Type Result Species
Oral LDso > 6000 mg/kg body weight[9] Rat

Mutagenicity

No mutagenic activity in Ames ]
Bacteria
assay[9]

Experimental Workflow for Handling Anserine

The following diagram outlines the standard operating procedure for safely handling Anserine

in a laboratory setting.
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- Review SDS
- Don appropriate PPE

Proceed with caution

Weighing
- Use ventilated enclosure
- Minimize dust generation

Transfer carefully

Solubilization
- Add solvent slowly
- Mix gently

Use in experiment

Experimental Use
- Follow protocol
- Maintain containment

fter completion

Post-Experiment Cleanup
- Decontaminate surfaces
- Remove PPE correctly

Dispose of waste

Waste Disposal

- Segregate waste
- Label container clearly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Anserine in a Laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1665513?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665513?utm_src=pdf-body
https://www.benchchem.com/product/b1665513?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

e 1. Anserine - Wikipedia [en.wikipedia.org]

e 2. Anserine | Endogenous Metabolite | TargetMol [targetmol.com]

» 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 4. sds.metasci.ca [sds.metasci.ca]

e 5. ANSERINE SDS - Download & Subscribe for Updates [sdsmanager.com]

e 6. echemi.com [echemi.com]

e 7.Anserine | C10H16N403 | CID 112072 - PubChem [pubchem.ncbi.nim.nih.gov]

» 8. glpbio.com [glpbio.com]

o 9. Safety evaluation of chicken breast extract containing carnosine and anserine - PubMed

[pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Personal protective equipment for handling Anserine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665513#personal-protective-equipment-for-
handling-anserine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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